Cas no 1261927-68-7 (5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol)

• Product Name: 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol
• CAS No: 1261927-68-7
• MF: C₁₆H₁₅FO₄
• MW: 290.286308526993
• MDL: MFCD18315345
• CID: 2764031
• PubChem ID: 53221085
• Update Time: 2025-07-25

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00685770
• MFCD18315345
• 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol, 95%
• 1261927-68-7
• Ethyl 3-fluoro-3'-hydroxy-4'-methoxy[1,1'-biphenyl]-4-carboxylate
• 5-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-2-METHOXYPHENOL
• 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol

• MDL： MFCD18315345
• Inchi： 1S/C16H15FO4/c1-3-21-16(19)12-6-4-10(8-13(12)17)11-5-7-15(20-2)14(18)9-11/h4-9,18H,3H2,1-2H3
• InChI Key： CHIAZIMLBIBISE-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 290.09543712Da
• Monoisotopic Mass: 290.09543712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol

Introduction to Compound with CAS No. 1261927-68-7 and Product Name: 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol

The compound with the CAS number 1261927-68-7 and the product name 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including an ethoxycarbonyl moiety and a fluorophenyl ring, which contribute to its distinct chemical behavior and biological activity.

Recent research has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The presence of a fluorine atom at the 3-position of the phenyl ring in this compound enhances its metabolic stability and binding affinity to biological targets. This feature is particularly valuable in drug development, as it can improve the pharmacokinetic properties of potential therapeutic molecules. The ethoxycarbonyl group further contributes to the compound's reactivity, enabling various chemical modifications that can be exploited in synthetic chemistry and drug design.

The methoxyphenol moiety in the compound's structure also plays a crucial role in its biological activity. Phenols are well-known for their antioxidant and anti-inflammatory properties, and the methoxy group can modulate these effects by influencing electron distribution and solubility. This makes the compound a promising candidate for further investigation in the development of drugs targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

Current research in medicinal chemistry increasingly emphasizes the synthesis of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol make it an excellent candidate for such applications. For instance, studies have shown that fluorinated phenols can exhibit dual activity as both kinase inhibitors and antioxidant agents. This dual functionality is particularly attractive for developing treatments against complex diseases that involve multiple pathological pathways.

In addition to its potential therapeutic applications, this compound has also been explored in the context of chemical biology research. The unique reactivity of its functional groups allows researchers to use it as a tool for studying enzyme mechanisms and protein interactions. For example, the ethoxycarbonyl group can be used to probe protease activity, while the fluorophenyl ring can serve as a probe for studying receptor-ligand interactions. Such studies are essential for understanding the fundamental processes underlying various biological pathways and for identifying new targets for drug intervention.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The introduction of fluorine into aromatic rings is a challenging task that requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the progress in organic chemistry but also provide valuable insights into the development of scalable manufacturing processes for pharmaceuticals.

As interest in fluorinated compounds continues to grow, so does the need for innovative synthetic methodologies. The preparation of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol exemplifies how cutting-edge synthetic approaches can be applied to create complex molecules with tailored properties. Such advancements are crucial for accelerating drug discovery efforts and bringing new therapies to patients more quickly.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science, where fluorinated aromatic compounds can contribute to the development of advanced materials with unique electronic and optical properties. For instance, these compounds may be used in organic light-emitting diodes (OLEDs) or other optoelectronic devices due to their ability to modulate charge transport properties.

In conclusion, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxyphenol (CAS No. 1261927-68-7) represents a significant contribution to modern chemical research with promising implications for drug development and materials science. Its unique structural features, combined with recent advances in synthetic chemistry, make it a valuable asset for both academic researchers and industrial scientists. As our understanding of its properties continues to grow, so too will its potential applications across multiple disciplines.